Cas no 233600-52-7 ((2R,3R)-2-(3-Chlorophenyl)-3,5,5-trimethyl-2-morpholinol)
233600-52-7 structure
Product Name:(2R,3R)-2-(3-Chlorophenyl)-3,5,5-trimethyl-2-morpholinol
(2R,3R)-2-(3-Chlorophenyl)-3,5,5-trimethyl-2-morpholinol Chemical and Physical Properties
Names and Identifiers
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- Hydroxybupropion (as (RS,RS)-cyclic Hemiketal)
- SCHEMBL48964
- CHEMBL1172928
- DB11790
- (2S,3S)-2-(3-Chlorophenyl)-3,5,5-trimethylmorpholin-2-ol
- (2~{S},3~{S})-2-(3-chlorophenyl)-3,5,5-trimethyl-morpholin-2-ol
- BDBM50322532
- radafaxinum
- s,s-hydroxybupropion
- Radafaxine [INN]
- 2-Morpholinol, 2-(3-chlorophenyl)-3,5,5-trimethyl-, (2S,3S)-
- 192374-14-4
- 2-Morpholinol, 2-(3-chlorophenyl)-3,5,5-trimethyl-, (2S-cis)-
- RCOBKSKAZMVBHT-TVQRCGJNSA-N
- GW 353162
- 233600-52-7
- Q1485208
- YNT
- AKOS030254719
- J-012438
- Q47741214K
- (S,S)-Hydroxy Bupropion
- Radafaxine
- radafaxina
- UNII-Q47741214K
- BRD-K13394247-003-01-4
- (+)-(2S,3S)-2-(3-Chlorophenyl)-3,5,5-trimethyl-2-morpholinol
- DTXSID501318447
- (2R,3R)-2-(3-Chlorophenyl)-3,5,5-trimethyl-2-morpholinol
-
- Inchi: InChI=1S/C13H18ClNO2/c1-9-13(16,17-8-12(2,3)15-9)10-5-4-6-11(14)7-10/h4-7,9,15-16H,8H2,1-3H3/t9-,13+/m0/s1
- InChI Key: RCOBKSKAZMVBHT-TVQRCGJNSA-N
- SMILES: CC1C(OCC(N1)(C)C)(C2=CC(=CC=C2)Cl)O
Computed Properties
- Exact Mass: 255.1026065g/mol
- Monoisotopic Mass: 255.1026065g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 41.5Ų
Experimental Properties
- Density: 1.144±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (3.1 g/l) (25 º C),
(2R,3R)-2-(3-Chlorophenyl)-3,5,5-trimethyl-2-morpholinol Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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